4-Acetoxy-3-bromoanisole
Description
4-Acetoxy-3-bromoanisole (IUPAC name: 3-bromo-4-acetoxyanisole) is an aromatic ether derivative with the molecular formula C₉H₉BrO₃. Its structure comprises a benzene ring substituted with a methoxy group (-OCH₃) at position 1, a bromine atom at position 3, and an acetoxy group (-OAc, -OCOCH₃) at position 4. This compound is a crystalline solid under standard conditions, with moderate solubility in organic solvents like dichloromethane or ethyl acetate.
The acetoxy group introduces ester-like reactivity, enabling hydrolysis to form phenolic intermediates, while the bromine atom facilitates halogen-directed reactions such as nucleophilic aromatic substitution or Suzuki coupling. These properties make it a versatile intermediate in pharmaceutical synthesis, agrochemical development, and materials science.
Properties
CAS No. |
449727-85-9 |
|---|---|
Molecular Formula |
C9H9BrO3 |
Molecular Weight |
245.07 g/mol |
IUPAC Name |
(2-bromo-4-methoxyphenyl) acetate |
InChI |
InChI=1S/C9H9BrO3/c1-6(11)13-9-4-3-7(12-2)5-8(9)10/h3-5H,1-2H3 |
InChI Key |
IHRXZSJJLBIBOY-UHFFFAOYSA-N |
SMILES |
CC(=O)OC1=C(C=C(C=C1)OC)Br |
Canonical SMILES |
CC(=O)OC1=C(C=C(C=C1)OC)Br |
Other CAS No. |
449727-85-9 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The reactivity and applications of 4-acetoxy-3-bromoanisole are best understood through comparison with structurally analogous anisole derivatives. Below is a detailed analysis:
Table 1: Comparative Analysis of 4-Acetoxy-3-bromoanisole and Related Compounds
| Compound Name | Substituents | Molecular Weight (g/mol) | Key Reactivity/Applications |
|---|---|---|---|
| 4-Acetoxy-3-bromoanisole | Br (C3), OAc (C4), OCH₃ (C1) | 245.08 | Ester hydrolysis; coupling reactions |
| 4-Bromo-3-chloroanisole | Br (C4), Cl (C3), OCH₃ (C1) | 221.48 | Halogen exchange; agrochemical synthesis |
| 4-Bromo-3-nitroanisole | Br (C4), NO₂ (C3), OCH₃ (C1) | 246.03 | Nitro reduction; explosive precursor |
| 4-Bromo-3-fluoroanisole | Br (C4), F (C3), OCH₃ (C1) | 205.03 | Fluorine-directed C–H activation |
| 4-Bromo-3-iodoanisole | Br (C4), I (C3), OCH₃ (C1) | 293.96 | Heavy halogen coupling; radiopharmaceuticals |
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